Cas no 2734778-54-0 (1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol)

• Product Name: 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol
• CAS No: 2734778-54-0
• MF: C₉H₉BrCl₂O
• MW: 283.98
• CID: 5080189
• Update Time: 2025-06-11

1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol

• Inchi： 1S/C9H9BrCl2O/c1-5-2-3-6(10)4-7(5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： UMYBJDLNRGCMJN-UHFFFAOYSA-N
• SMILES： C1=CC(C)=C(C=C1Br)C(C(Cl)Cl)O

Additional information on 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol

Professional Introduction to Compound with CAS No. 2734778-54-0 and Product Name: 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol

The compound with the CAS number 2734778-54-0 and the product name 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and chlorine substituents in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic efficacy. The structural motif of 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol aligns well with this trend, as it incorporates aromatic rings that are commonly found in bioactive molecules. Specifically, the 5-Bromo-2-methylphenyl moiety is a well-studied pharmacophore that has been extensively utilized in the design of drugs targeting various diseases. Its ability to interact with biological targets through hydrophobic and electrostatic interactions makes it an attractive scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The dual functionality provided by the 2,2-dichloroethanol group allows for further derivatization through nucleophilic substitution reactions, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in the context of modern drug design, where precision and specificity are paramount.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability, making them ideal candidates for drug development. The bromine atom in 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol not only contributes to its reactivity but also imparts favorable pharmacokinetic properties. This has led to increased interest in exploring its derivatives as potential therapeutic agents.

The dichloroethanol moiety is another critical feature of this compound that warrants further investigation. Chlorinated alcohols are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. By incorporating this group into a phenyl ring system, researchers can potentially enhance the compound's interaction with biological targets while maintaining structural integrity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of such complex molecules. Molecular modeling studies have revealed that 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol can adopt multiple conformations depending on its environment. These conformational changes can significantly influence its reactivity and binding affinity to biological targets. Such insights are invaluable for optimizing drug design strategies and improving therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to produce complex molecules like 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol with greater efficiency and scalability. These advancements are crucial for meeting the growing demand for novel pharmaceutical intermediates.

In conclusion, 1-(5-Bromo-2-methylphenyl)-2,2-dichloroethanol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.